(2Z)-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-3-one

• IUPAC Name: (2Z)-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C24H26N2O3/c1-2-25-13-15-26(16-14-25)17-20-21(27)12-11-19-23(28)22(29-24(19)20)10-6-9-18-7-4-3-5-8-18/h3-12,27H,2,13-17H2,1H3/b9-6+,22-10-
• InChI Key: SVOGPOIFXQFHAB-DDIODMMUSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC=CC4=CC=CC=C4)C3=O)O
• Isomeric SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C=C\C4=CC=CC=C4)/C3=O)O
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the compound’s appearance, odor, and other physical characteristics.

Synthesis Analysis

Synthesis analysis involves studying the methods used to create the compound. This can include various chemical reactions, the use of catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the compound. Techniques used can include X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can include information on reaction rates, the conditions needed for the reaction to occur, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties such as melting point, boiling point, solubility, density, and pH. It can also include studying the compound’s chemical stability and reactivity.

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how it interacts with biological systems. This can involve binding to specific receptors, inhibiting enzymes, or other biochemical interactions.

Safety and Hazards

This involves studying any potential risks associated with the compound. It can include toxicity information, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve further studies to fully understand the compound’s properties, potential uses, and effects. This could include medical research if the compound has therapeutic potential, or materials science research if the compound has unique physical properties.